3-[(2-chlorophenyl)methylsulfamoyl]-N-(3,4-dichlorophenyl)-4-fluorobenzamide

• IUPAC Name: 3-[(2-chlorophenyl)methylsulfamoyl]-N-(3,4-dichlorophenyl)-4-fluorobenzamide
• InChI: InChI=1S/C20H14Cl3FN2O3S/c21-15-4-2-1-3-13(15)11-25-30(28,29)19-9-12(5-8-18(19)24)20(27)26-14-6-7-16(22)17(23)10-14/h1-10,25H,11H2,(H,26,27)
• InChI Key: CZWUOMRPUKOHOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNS(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3=CC(=C(C=C3)Cl)Cl)F)Cl
• Molecular Formula: C20H14Cl3FN2O3S
• Molecular Weight: 487.8 g/mol
• CAS No.: 451475-43-7

Description

3-[(2-chlorophenyl)methylsulfamoyl]-N-(3,4-dichlorophenyl)-4-fluorobenzamide, also known as GSK-J4, is a small molecule inhibitor that targets the histone demethylase enzyme JMJD3. This compound has gained significant attention in the scientific research community due to its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders.

Scientific Research Applications

• Crystal Structure Analysis : A study by Suchetan et al. (2016) investigated the crystal structures of three N-(arylsulfonyl)-4-fluorobenzamides, including N-(2-chlorophenylsulfonyl)-4-fluorobenzamide. This research is significant for understanding the molecular conformation and potential applications of these compounds in various fields (Suchetan et al., 2016).

• Synthesis and Characterization : In another study, Lahtinen et al. (2014) synthesized and characterized four sulfanilamide derivatives, including N-[4-(phenylsulfamoyl)phenyl]benzamide. This research provides insights into the chemical properties and potential applications of these derivatives (Lahtinen et al., 2014).

• Tritium Labeling : Hong et al. (2015) conducted a study on the synthesis and characterization of tritium-labeled N-((R)-1-((S)-4-(4-chlorophenyl)-4-hydroxy-3,3-dimethylpiperidin-1-yl)-3-methyl-1-oxobutan-2-yl)-3-sulfamoylbenzamide, highlighting its potential use in radiochemical studies (Hong et al., 2015).

• Optical Properties : Ueki et al. (2017) explored the optical properties of 3,14-diphenyl-17,17-di(n-pentyl)tetrabenzofluorene derivatives, revealing how electron-withdrawing groups like CH3SO2 affect their fluorescence. This is relevant for the development of materials with specific optical characteristics (Ueki et al., 2017).

• Synthesis of Related Compounds : Du et al. (2005) detailed the novel synthesis of 2-chloro-4-fluoro-5-nitrobenzenesulfonyl chloride, a compound useful in the preparation of pesticides. This study showcases the broader implications of synthesizing and manipulating such compounds (Du et al., 2005).